![molecular formula C7H4Cl2F2 B6329265 3,5-Dichloro-2,4-difluorotoluene CAS No. 1858242-60-0](/img/structure/B6329265.png)
3,5-Dichloro-2,4-difluorotoluene
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Overview
Description
3,5-Dichloro-2,4-difluorotoluene (DCDFT) is a halogenated aromatic compound that has been widely studied in recent years due to its potential applications in organic synthesis and its biochemical and physiological effects. DCDFT has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes, and has been investigated for its potential therapeutic and toxicological effects.
Scientific Research Applications
3,5-Dichloro-2,4-difluorotoluene has been studied extensively for its potential applications in organic synthesis and its biochemical and physiological effects. This compound has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has also been investigated for its potential therapeutic and toxicological effects.
Mechanism of Action
The mechanism of action of 3,5-Dichloro-2,4-difluorotoluene is not yet fully understood. However, it is believed that the halogenated aromatic compound interacts with the cellular membrane and affects the activity of various enzymes and other proteins. In addition, this compound is thought to interact with DNA and other macromolecules, resulting in changes in gene expression and other biochemical processes.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have an acute toxic effect, leading to liver and kidney damage. In addition, this compound has been found to have an immunosuppressive effect, resulting in decreased immune responses. This compound has also been found to have an estrogenic effect, resulting in changes in reproductive behavior.
Advantages and Limitations for Lab Experiments
3,5-Dichloro-2,4-difluorotoluene has several advantages for use in lab experiments. It is relatively inexpensive and readily available, making it an attractive choice for researchers. In addition, it is relatively easy to synthesize and can be used in a variety of reactions. However, this compound also has several limitations. For example, it is a highly toxic compound and should be handled with caution in the laboratory. In addition, its effects on humans and other organisms have not yet been fully elucidated, making it difficult to predict its effects in a given situation.
Future Directions
Given the potential applications of 3,5-Dichloro-2,4-difluorotoluene, there are a number of future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of this compound and its effects on humans and other organisms. In addition, further research could be conducted to develop safer and more effective methods of synthesizing and using this compound in organic synthesis. Finally, further research could be conducted to explore the potential therapeutic and toxicological effects of this compound.
Synthesis Methods
3,5-Dichloro-2,4-difluorotoluene can be synthesized through a variety of methods, including the Friedel-Crafts acylation reaction, the Friedel-Crafts alkylation reaction, and the Wittig reaction. The Friedel-Crafts acylation reaction involves the reaction of an aromatic compound with an acyl chloride in the presence of an aluminum chloride catalyst, while the Friedel-Crafts alkylation reaction involves the reaction of an aromatic compound with an alkyl halide in the presence of an aluminum chloride catalyst. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base.
properties
IUPAC Name |
1,3-dichloro-2,4-difluoro-5-methylbenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2F2/c1-3-2-4(8)7(11)5(9)6(3)10/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSONDKIAYOLPNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1F)Cl)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2F2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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